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Compound of Interest

Compound Name: Sulfisomidin-d4

Cat. No.: B15565427 Get Quote

Sulfisomidin-d4: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth technical guide

provides comprehensive information on the commercial availability and technical applications

of Sulfisomidin-d4. This document outlines its primary utility as an internal standard in

bioanalytical studies, supported by detailed experimental protocols and quantitative data.

Commercial Availability and Suppliers
Sulfisomidin-d4 is available from several specialized chemical suppliers who focus on

providing high-quality reference standards and isotopically labeled compounds for research

purposes. The availability of this compound is crucial for an accurate and reliable quantification

of Sulfisomidine in various biological matrices.

Below is a summary of identified commercial suppliers for Sulfisomidin-d4. It is recommended

to contact the suppliers directly for the most current information on availability, pricing, and

technical documentation.
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Supplier
Product
Name/Number

CAS Number Notes

LGC Standards
Sulfisomidine-d4 /

TRC-S699379-100MG
2732915-77-2

Part of the Toronto

Research Chemicals

(TRC) product line.[1]

WITEGA Laboratorien
Sulfisomidine D4 /

Sulfaisodimidine D4
2732915-77-2

Provided as a

deuterated reference

standard for method

validation in LC-

MS/MS and GC-MS

assays.[2]

Alsachim (a Shimadzu

Group Company)

Not explicitly listed,

but specializes in

stable labeled internal

standards.

-

Offers custom

synthesis services

and a range of

isotopically labeled

compounds for clinical

chemistry.

Clearsynth
Custom synthesis

available
-

Offers custom

synthesis for stable

isotope-labeled

compounds.[3]

Physicochemical Properties of Sulfisomidin-d4
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Property Value Source

Molecular Formula C₁₂H₁₀D₄N₄O₂S PubChem[4]

Molecular Weight 282.36 g/mol PubChem[4]

Exact Mass 282.10885386 Da PubChem[4]

IUPAC Name

4-amino-2,3,5,6-tetradeuterio-

N-(2,6-dimethylpyrimidin-4-

yl)benzenesulfonamide

PubChem[4]

Synonyms
Sulfisomidin-d4,

Sulfaisodimidine-d4
PubChem[4]

Application in Bioanalytical Methods
The primary application of Sulfisomidin-d4 is as an internal standard (IS) in quantitative

bioanalytical methods, particularly those employing liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is considered

the gold standard in quantitative mass spectrometry for its ability to compensate for variability

during sample preparation and analysis, thereby enhancing the accuracy and precision of the

results.

The workflow for a typical bioanalytical method using Sulfisomidin-d4 as an internal standard

is depicted below.
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Sample Preparation LC-MS/MS Analysis Data Processing

Sample Addition of
Sulfisomidin-d4 (IS)

Extraction
(PPT, LLE, or SPE)

Evaporation & 
Reconstitution LC Separation MS/MS Detection Quantification

(Analyte/IS Ratio) Results

100 µL Plasma Sample

Add 20 µL of
Sulfisomidin-d4 Working Solution

Add 300 µL of Acetonitrile

Vortex (1 minute)

Centrifuge (10,000 rpm, 5 min)

Transfer Supernatant

Inject into LC-MS/MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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